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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928

A detailed comparative analysis of the spectroscopic signatures of (E)-4-bromobut-2-en-1-ol,
(2)-4-bromobut-2-en-1-ol, 4-bromobut-2-yn-1-ol, and 4-bromobut-3-en-1-ol is presented for
researchers, scientists, and professionals in drug development. This guide leverages
experimental and predicted spectroscopic data to objectively delineate the structural nuances
of these isomers.

The subtle architectural differences among isomers of 4-bromobut-2-yn-1-ol present a unique
challenge for characterization. Each isomer, while sharing the same molecular formula
(C4aHsBr0O), exhibits a distinct spectroscopic fingerprint. This guide provides a comprehensive
comparison of these isomers using Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering a valuable resource for
their unambiguous identification.

At a Glance: Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for the isomers of 4-
bromobut-2-yn-1-ol. Due to the limited availability of complete experimental data for all
isomers, predicted values from standard spectroscopic databases and computational tools are
included to facilitate a more comprehensive comparison.

Table 1: *H NMR Spectroscopic Data (Chemical Shifts in ppm)
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Isomer H1 H2 H3 H4 (OH)

(E)-4-bromobut- )
~4.1 (d) ~5.9 (m) ~5.8 (m) Variable

2-en-1-ol

(2)-4-bromobut-

2-en-1-ol ~4.2 (d) ~5.7 (m) ~5.6 (m) Variable

(Predicted)

4-bromobut-2-yn- )
~4.3 (s) - ~4.0 (s) Variable

1-ol

4-bromobut-3-

en-1-ol ~3.7 (1) ~2.4(q) ~6.0 (d) Variable

(Predicted)

Table 2: 13C NMR Spectroscopic Data (Chemical Shifts in ppm)

Isomer Ci C2 C3 C4
(E)-4-bromobut-

~62.0 ~130.0 ~128.0 ~30.0
2-en-1-ol
(2)-4-bromobut-
2-en-1-ol ~57.0 ~129.0 ~127.0 ~25.0
(Predicted)
4-bromobut-2-yn-

~51.0 ~80.0 ~82.0 ~10.0
1-ol
4-bromobut-3-
en-1-ol ~60.0 ~38.0 ~135.0 ~117.0

(Predicted)

Table 3: Key IR Spectroscopic Data (Wavenumber in cm™1)
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Cc=Cic=C

Isomer O-H Stretch C-0O Stretch C-Br Stretch
Stretch

(E)-4-bromobut-

~3350 (broad) ~1650 ~1050 ~650

2-en-1-ol

(2)-4-bromobut-

2-en-1-ol ~3350 (broad) ~1650 ~1050 ~650

(Predicted)

4-bromobut-2-yn-

Lol ~3350 (broad) ~2250 ~1030 ~600

-0
4-bromobut-3-
en-1-ol ~3350 (broad) ~1640 ~1050 ~630

(Predicted)

Table 4: Mass Spectrometry Data (m/z)

Isomer Molecular lon [M]*+ [M+2]* Key Fragments

133/135 ([M-OH]*), 71
All Isomers 150/152 1:1 ([CaH30]%), 43
([CsH7]™)

Experimental Workflow for Isomer Comparison

The following diagram illustrates a typical workflow for the spectroscopic comparison of the 4-
bromobut-2-yn-1-ol isomers.
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Spectroscopic Comparison Workflow

Sample Preparation

Isomers of 4-bromobut-2-yn-1-ol

Dissolve in CDCIs  Neat or in Solution \Vaporize and lonize

Spectroscopic Analysis

NMR Spectroscopy

(*H and 13C) IR Spectroscopy Mass Spectrometry

Data Processing and Comparison

Process NMR Data Process IR Data Process MS Data
(Chemical Shift, Coupling) (Functional Groups) (Fragmentation Pattern)

Comparative Analysis

Isomer Identification
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4-bromobut-2-yn-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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